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Compound of Interest

Compound Name: 5-lodo-2-nitrophenol

Cat. No.: B1315778

The proper disposal of 5-lodo-2-nitrophenol is critical for ensuring laboratory safety and
environmental protection. This compound, belonging to the nitrophenol and iodinated
compound families, is classified as hazardous waste and requires specialized handling.
Adherence to the following procedures will mitigate risks and ensure compliance with
regulatory standards.

Key Hazard and Property Data

While a specific Safety Data Sheet (SDS) for 5-lodo-2-nitrophenol is not readily available, the

properties of similar nitrophenols, such as 2-nitrophenol, provide essential guidance for safe
handling and disposal.
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Data (for 2-Nitrophenol as

Property a representative Reference
compound)

Chemical Formula CeHsNOs3 [1]

Molecular Weight 139.11 g/mol [1]

Appearance Yellow crystalline powder [2]

Harmful if swallowed, in
contact with skin, or if inhaled.
Causes skin and serious eye
Hazards irritation. May cause [11[3]
respiratory irritation. Very toxic
to aquatic life with long-lasting

effects.

Store in a cool, dry, well-
Storage ventilated place in a tightly [1][2]
closed container.

Experimental Protocol: Waste Disposal Procedure

The recommended method for the disposal of 5-lodo-2-nitrophenol and its contaminated
materials is through a licensed hazardous waste disposal company. Incineration under
controlled conditions is the preferred treatment method for nitrophenols.[1][4]

Personnel Protective Equipment (PPE):

o Gloves: Chemical-resistant gloves (e.qg., nitrile) must be worn. Inspect gloves prior to use
and use proper removal techniques.[1][5]

o Eye Protection: Safety glasses with side-shields or chemical safety goggles are mandatory.

[1]

o Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[2]
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» Respiratory Protection: If there is a risk of dust formation or aerosol generation, a NIOSH-
approved respirator should be used.[5]

Step-by-Step Disposal Procedure:
e Waste Segregation:

o Do not mix 5-lodo-2-nitrophenol waste with other waste streams, especially incompatible
materials like strong oxidizers or bases.[2]

o Collect all solid waste, including contaminated PPE (gloves, etc.), in a dedicated, clearly
labeled hazardous waste container.[6]

o Agueous solutions containing 5-lodo-2-nitrophenol should be collected in a separate,
sealed, and labeled container. Do not dispose of them down the drain.[6][7][8]

o Container Management:
o Use a compatible, leak-proof container for waste collection.[9]
o The container must be kept closed except when adding waste.[1]

o Label the container clearly with "Hazardous Waste" and the full chemical name: "5-lodo-2-
nitrophenol”.[9]

e Spill Management:

[¢]

In case of a spill, evacuate the area if necessary.[10]

[¢]

Wear appropriate PPE before cleaning up the spill.[10]

[e]

For solid spills, carefully sweep up the material to avoid creating dust and place it in the
designated hazardous waste container.[1][2]

[e]

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in the hazardous waste container.[10]
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o Clean the spill area thoroughly with soap and water, and collect the cleaning materials as
hazardous waste.[2]

o Storage and Collection:

o Store the hazardous waste container in a designated, well-ventilated, and secure area,
away from incompatible materials.[2]

o Arrange for pickup and disposal by a licensed hazardous waste disposal company.[1][11]
Follow all local, state, and federal regulations for hazardous waste disposal.[2][11]

Disposal Workflow
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Caption: Disposal workflow for 5-lodo-2-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of 5-lodo-2-nitrophenol: A Procedural
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315778#5-iodo-2-nitrophenol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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